Cas no 1613751-15-7 (6-Bromo-2-chloro-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 6-Bromo-2-chloro-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 1613751-15-7
• MF: C₆H₃BrClN₃O
• MW: 248.464518785477
• CID: 5102017
• Update Time: 2023-08-25

6-Bromo-2-chloro-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one

• Inchi： 1S/C6H3BrClN3O/c7-3-1-4-5(12)9-6(8)10-11(4)2-3/h1-2H,(H,9,10,12)
• InChI Key： DRMOVQXGSGBQJP-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(C(NC(=N2)Cl)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 257
• XLogP3: 2
• Topological Polar Surface Area: 46.4